Cas no 1782480-27-6 (3-Oxetaneethanol, 3-(ethylamino)-)

• Product Name: 3-Oxetaneethanol, 3-(ethylamino)-
• CAS No: 1782480-27-6
• MF: C₇H₁₅NO₂
• MW: 145.2
• CID: 5307211
• PubChem ID: 84072943
• Update Time: 2026-03-10

3-Oxetaneethanol, 3-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneethanol, 3-(ethylamino)-
• MFCD28649459
• 2-(3-(Ethylamino)oxetan-3-yl)ethan-1-ol
• 1782480-27-6
• 2-[3-(ETHYLAMINO)OXETAN-3-YL]ETHAN-1-OL
• F89676
• 2-[3-(ethylamino)oxetan-3-yl]ethanol

• Inchi： 1S/C7H15NO2/c1-2-8-7(3-4-9)5-10-6-7/h8-9H,2-6H2,1H3
• InChI Key： HQZYDWYEHVZGSK-UHFFFAOYSA-N
• SMILES： O1CC(NCC)(CCO)C1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-Oxetaneethanol, 3-(ethylamino)-

Introduction to 3-Oxetaneethanol, 3-(ethylamino)- (CAS No. 1782480-27-6) in Modern Chemical and Pharmaceutical Research

3-Oxetaneethanol, 3-(ethylamino)-, identified by the chemical identifier CAS No. 1782480-27-6, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic alcohol, featuring a unique oxetane ring structure substituted with an ethylamino group, has garnered attention due to its versatile reactivity and potential applications in drug development and synthetic chemistry. The oxetane ring, a three-membered cyclic ether, introduces a high degree of strain into the molecule, making it a valuable intermediate for various chemical transformations. The presence of the ethylamino moiety further enhances its utility by providing a nucleophilic center that can participate in nucleophilic substitution reactions, cross-coupling reactions, and other synthetic protocols.

The compound's structural features make it particularly relevant in the synthesis of biologically active molecules. The strained oxetane ring can undergo ring-opening reactions under appropriate conditions, allowing for the introduction of diverse functional groups at specific positions. This property is exploited in medicinal chemistry to develop novel scaffolds for drug candidates. For instance, the ring-opening of 3-Oxetaneethanol, 3-(ethylamino)- can be directed to form amides, esters, or other pharmacophores that are critical for biological activity.

In recent years, there has been growing interest in utilizing oxetane derivatives as precursors for peptide mimetics and protease inhibitors. The strained nature of the oxetane ring facilitates the formation of cyclic structures that mimic peptide bonds, offering advantages over traditional linear peptides in terms of stability and bioavailability. Researchers have demonstrated that 3-Oxetaneethanol, 3-(ethylamino)- can be an effective building block for constructing such cyclic peptides. By strategically opening the oxetane ring and introducing protecting groups or other functional moieties, complex peptidomimetics can be synthesized.

Moreover, the ethylamino group in 3-Oxetaneethanol, 3-(ethylamino)- provides a handle for further functionalization through transition-metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings can be employed to introduce aryl or vinyl groups at the nitrogen-bearing carbon atom. These modifications are pivotal in generating molecules with enhanced binding affinity to biological targets.

The compound has also found applications in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The oxetane ring's strain can be leveraged to induce stereoselectivity during ring-opening reactions when paired with chiral catalysts or auxiliaries. This approach has been explored in the development of enantiomerically pure drugs where stereochemical purity is paramount.

Recent advancements in flow chemistry have further expanded the utility of 3-Oxetaneethanol, 3-(ethylamino)-. Flow systems allow for controlled reaction conditions and scalable synthesis, making them ideal for producing complex molecules efficiently. The high reactivity of the oxetane ring under flow conditions enables rapid access to functionalized derivatives without compromising yield or purity. This methodological innovation has accelerated the discovery and development pipeline for novel pharmaceuticals.

In summary,3-Oxetaneethanol, 3-(ethylamino)- (CAS No. 1782480-27-6) represents a versatile intermediate with broad applications in synthetic chemistry and drug development. Its unique structural features—combining a strained oxetane ring with an ethylamino substituent—make it a valuable tool for constructing biologically active molecules. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.